(3-((3-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone

• IUPAC Name: [3-(3-methoxypyrazin-2-yl)oxypiperidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C15H21N3O4/c1-20-13-14(17-6-5-16-13)22-12-3-2-7-18(9-12)15(19)11-4-8-21-10-11/h5-6,11-12H,2-4,7-10H2,1H3
• InChI Key: TUFMVIDVLJYIGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1OC2CCCN(C2)C(=O)C3CCOC3
• Molecular Formula: C15H21N3O4
• Molecular Weight: 307.34 g/mol

Description

The compound (3-((3-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone is a synthetic compound that has gained attention in scientific research due to its potential use in various applications. In

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Patel, Agravat, and Shaikh (2011) explored the synthesis of pyridine derivatives, which, like the compound , are involved in the preparation of various heterocyclic compounds with antimicrobial activities. These compounds show variable and modest activity against investigated strains of bacteria and fungi, highlighting the potential of heterocyclic compounds in antimicrobial research (Patel, Agravat, & Shaikh, 2011).

Heterocyclic Derivative Syntheses

The study by Bacchi et al. (2005) demonstrated the synthesis of heterocyclic derivatives through palladium-catalyzed oxidative cyclization-alkoxycarbonylation, producing compounds like tetrahydrofuran and dioxolane derivatives. This process is relevant to the synthesis of complex heterocycles that could serve as intermediates in the development of pharmaceuticals and materials (Bacchi et al., 2005).

Anticancer Evaluation

Gouhar and Raafat (2015) synthesized a compound with a structural resemblance to "(3-((3-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone" and evaluated its reaction with different nucleophiles for anticancer properties. The study highlights the potential of such heterocyclic compounds in the development of new anticancer agents (Gouhar & Raafat, 2015).

Structural and Optical Studies

Karthik et al. (2021) conducted thermal, optical, etching, and structural studies on a compound similar in structure to the one , providing insights into its physical and chemical properties, which could inform applications in materials science (Karthik et al., 2021).

Electrocatalysis and Synthetic Applications

A study by Elinson et al. (2006) on the electrochemical oxidation of piperidin-4-ones, which share a structural motif with the compound of interest, showcases the utility of such reactions in synthesizing hydroxylated derivatives. This process could be pivotal in creating novel compounds with enhanced biological or chemical properties (Elinson et al., 2006).